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Compound of Interest

Compound Name: 3-ethyl-1H-pyrazole-4-carbonitrile
CAS No.: 1501205-06-6
Cat. No.: B1489255
Get Quote
. J

Executive Summary

3-Ethyl-1H-pyrazole-4-carbonitrile (CAS: 33146-87-1) is a functionalized heterocyclic building
block essential for the "bottom-up" synthesis of complex pharmaceutical agents. While often
commoditized, its solid-state properties are frequently misunderstood, leading to downstream
processing failures.

Contrary to some "Technical Grade" specifications listing it as a liquid, the pure compound is an
off-white solid at room temperature. The presence of a liquid phase invariably indicates
significant contamination—typically by unreacted hydrazine, residual solvents, or regioisomeric
byproducts. This guide establishes the protocols to rigorously define its thermal profile,
ensuring material integrity for GMP-regulated workflows.

Physicochemical Identity & Solid-State Profile

Before thermal analysis, the material's identity must be unequivocally established to rule out
regioisomers (e.g., 1-ethyl-1H-pyrazole-4-carbonitrile).
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Property Specification Notes
) 3-Ethyl-1H-pyrazole-4- Tautomerizes; often denoted
Chemical Name o
carbonitrile as 3-ethyl-4-cyanopyrazole.
CAS Number 33146-87-1 Primary identifier.
Molecular Formula CeH7N3 MW: 121.14 g/mol
) ) ] Critical: If liquid, purity is likely
Physical State Off-white Solid
<95%.
Specific empirical data varies
Melting Point (Lit.) ~80-120 °C (Estimated) by crystal habit; see Section 3.
[1]
N Poorly soluble in water; soluble
Solubility DMSO, Methanol, Ethanol

in chlorinated solvents.

Structural Context

The 3-ethyl substituent introduces lipophilicity compared to the methyl analog (MP ~134°C),
typically lowering the melting point slightly due to disrupted crystal packing efficiency.[1]
However, the 1H-pyrazole motif (unsubstituted nitrogen) allows for intermolecular hydrogen
bonding, maintaining a solid state significantly above room temperature.[1]

Thermal Analysis Methodology

Accurate determination of the melting point and thermal stability is not merely about recording
a temperature; it is about characterizing the phase transition and identifying degradation
onsets.

Differential Scanning Calorimetry (DSC) Protocol

DSC is the gold standard for distinguishing between a true melt, a solvate desolvation, and
decomposition.[1]

e Instrument: Heat Flux DSC (e.g., TA Instruments Q2000 or Mettler Toledo DSC 3+).[1]
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e Pan Configuration: Tzero Aluminum Hermetic Pan (crimped) with a pinhole to allow volatile
escape only if desolvation is suspected; otherwise, sealed to prevent sublimation.

e Purge Gas: Nitrogen (50 mL/min).

Experimental Workflow:

o Equilibration: Equilibrate sample at 25°C for 5 minutes.
e Ramp: Heat from 25°C to 250°C at 10°C/min.

e Cooling (Optional): Cool to 0°C at 10°C/min and reheat to check for reversibility
(polymorphism).

Interpretation:
o Endotherm (Sharp): Represents the melting point (

).[1] Expect a peak onset in the range of 80°C — 120°C.

o Endotherm (Broad/Shoulder): Indicates impurities or "pasty" solid-liquid transition.[1]

o Exotherm (High Temp): Decomposition.[1] Pyrazole-4-carbonitriles are generally thermally
stable up to ~250°C, but the nitrile group can undergo cyclotrimerization or hydrolysis under
extreme stress.

Thermogravimetric Analysis (TGA)

TGA is required to differentiate between surface moisture, solvates, and degradation.[1]
e Ramp: 25°C to 400°C at 10°C/min.

e Criterion:

[e]

< 100°C Mass Loss: Surface moisture (hygroscopicity).[1]

o

Step Transition: Stoichiometric solvate loss.

[¢]

Onset > 200°C: Chemical degradation.
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Synthesis-Derived Impurity Profiling[2]

The thermal properties of 3-ethyl-1H-pyrazole-4-carbonitrile are heavily influenced by its
synthetic route. The standard synthesis involves the cyclization of an ethoxymethylene
intermediate with hydrazine.

Diagram 1: Synthesis & Impurity Impact Workflow

This diagram illustrates how specific impurities lower the melting point, turning the solid product
into a "false liquid."
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Caption: Synthesis pathway highlighting critical impurities (hydrazine, isomers) that depress the
melting point, causing the material to appear as a liquid.

Experimental Protocol: Capillary Melting Point
Determination

For routine quality control (QC) where DSC is unavailable, use this standardized capillary
method.[1]

Prerequisites:
e Sample must be dried in vacuo (40°C, >4 hours) to remove solvent residues.[1]

¢ Grind the sample to a fine powder to ensure uniform heat transfer.
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Step-by-Step:

Loading: Fill a glass capillary tube to a height of 2-3 mm. Compact the sample by tapping
the tube on a hard surface.

o Fast Ramp: Heat the apparatus rapidly to 10°C below the expected melting point (start at
60°C if unknown).

e Slow Ramp: Reduce heating rate to 1°C/min.
o Observation: Record two temperatures:
o : First visible liquid droplet.[1]
o : Complete disappearance of the solid phase.[1]

o Acceptance Criteria: A range (

) of < 2°C indicates high purity (>98%). A range > 5°C suggests significant impurity or solvent
entrapment.

Storage and Handling Recommendations

Based on its thermal and chemical stability profile:

» Hygroscopicity: The free NH group on the pyrazole ring can participate in hydrogen bonding
with water. Store in a desiccator or tightly sealed container.

o Temperature: Store at 2—8°C for long-term stability, although the compound is stable at room
temperature (25°C) if kept dry.

References

o Patent US20120289496A1. Novel compounds as modulators of protein kinases. (Describes
the synthesis and isolation of 3-ethyl-1H-pyrazole-4-carbonitrile as an off-white solid).

e PubChem Compound Summary. Ethyl 3-amino-1H-pyrazole-4-carboxylate (Structural analog
data for comparison). [1]
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e Cui, J., etal. (2019).[1] A green and facile synthesis of an industrially important quaternary
heterocyclic intermediates for baricitinib. BMC Chemistry. (Details the synthesis of related
pyrazole intermediates). [1]

e Fluorochem Safety Data Sheet. 5-amino-3-ethyl-1H-pyrazole-4-carbonitrile. (Provides
safety and handling context for ethyl-pyrazole-carbonitriles).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.US20120289496A1 - Novel compounds as modulators of protein kinases - Google
Patents [patents.google.com]

 To cite this document: BenchChem. [Technical Guide: Thermal Characterization of 3-Ethyl-
1H-Pyrazole-4-Carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1489255/docs#technical-guide-thermal-
characterization-of-3-ethyl-1h-pyrazole-4-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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